Cas no 99586-63-7 (4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide)

• Product Name: 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide
• CAS No: 99586-63-7
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• CID: 860599
• Update Time: 2025-06-08

4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2h-thiopyran-4-imine, n-hydroxy-tetrahydro-1,1-dioxide
• 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide
• 4-(hydroxyimino)-1lambda-thiane-1,1-dione
• tetrahydro-4H-thiopyran-4-one oxime 1,1-dioxide

• Inchi： 1S/C5H9NO3S/c7-6-5-1-3-10(8,9)4-2-5/h7H,1-4H2
• InChI Key： XLHSBMADTKQVET-UHFFFAOYSA-N
• SMILES： S1(CC/C(/CC1)=N/O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 75.1

Additional information on 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide

4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide: A Comprehensive Overview

The compound with CAS No. 99586-63-7, known as 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydrothiopyrans, which are sulfur-containing heterocyclic compounds with a six-membered ring structure. The presence of the hydroxyimino group (-C(OH)=N-) and the two oxygen atoms in the 1,1-dioxide positions imparts unique chemical and biological properties to this molecule.

4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide is synthesized through a series of well-established organic reactions, including oxidation and condensation processes. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, which have provided insights into its stereochemistry and conformational flexibility.

One of the most intriguing aspects of 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide is its potential as a bioactive molecule. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide has shown promise in materials science. Its sulfur-containing structure makes it a candidate for use in polymer synthesis and as an additive in industrial materials. Recent research has highlighted its ability to enhance the thermal stability and mechanical properties of polymers when incorporated as a stabilizer or cross-linking agent.

The chemical stability of 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide under various conditions has also been investigated. Studies have shown that the compound exhibits good stability under neutral and mildly acidic conditions but undergoes degradation under strong alkaline conditions. This information is crucial for determining its suitability in different industrial and pharmaceutical applications.

From an environmental perspective, the biodegradability and eco-friendliness of 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide have been assessed. Research indicates that the compound can be metabolized by microorganisms under aerobic conditions, making it less likely to persist in the environment. This property aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 4-(Hydroxyimino)tetrahydro-2H-thiopyran 1,1-dioxide (CAS No. 99586-63-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and bioactive properties make it an exciting area of research for scientists and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various fields.